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Compound of Interest

Compound Name: N-(hydroxymethyl)nonanamide

CAS No.: 130535-83-0

Cat. No.: B137683

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(hydroxymethyl)nonanamide, a member of the N-methylol amide class of compounds,

presents a unique combination of a long aliphatic chain and a reactive hydroxymethyl group.

This structure imparts amphiphilic properties and provides a site for further chemical

modification, making it a molecule of interest in various fields, including polymer chemistry,

drug delivery, and as a synthetic intermediate. The long nonanoyl chain suggests potential for

self-assembly and interaction with lipophilic systems, while the N-hydroxymethyl group can act

as a handle for crosslinking or conjugation. This guide provides a comprehensive overview of

the known and predicted physical and chemical properties of N-(hydroxymethyl)nonanamide,

along with protocols for its synthesis and characterization based on established chemical

principles and data from analogous compounds.
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N-(hydroxymethyl)nonanamide consists of a nine-carbon aliphatic amide chain (nonanamide)

with a hydroxymethyl group attached to the nitrogen atom.

Identifier Value Source

CAS Number 130535-83-0 [1][2]

Molecular Formula C₁₀H₂₁NO₂ [1][2]

Molecular Weight 187.28 g/mol [1]

IUPAC Name N-(hydroxymethyl)nonanamide [1]

Synonyms
N-

hydroxymethylpelargonamide
[1]

Physical and Chemical Properties
Direct experimental data for N-(hydroxymethyl)nonanamide is limited. The following tables

summarize computed properties and experimental data for the parent amide, nonanamide, to

provide an informed estimation of its characteristics.

Table 1: Computed Physical and Chemical Properties of
N-(hydroxymethyl)nonanamide

Property Value Source

XLogP3-AA 2.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 8 [1]

Topological Polar Surface Area 49.3 Å² [1]

Exact Mass 187.157228913 Da [1]
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Table 2: Experimental Physical Properties of
Nonanamide (Parent Compound)

Property Value Source

Physical Description Solid [3]

Melting Point Not available

Boiling Point Not available

The introduction of the polar hydroxymethyl group is expected to increase the polarity and

hydrogen bonding capacity of N-(hydroxymethyl)nonanamide compared to nonanamide. This

would likely lead to a higher melting point and boiling point, and altered solubility

characteristics.

Solubility
The solubility of N-(hydroxymethyl)nonanamide has not been empirically determined.

However, based on its structure, it is expected to be soluble in a range of organic solvents. Its

amphiphilic nature, with a long hydrophobic tail and a polar headgroup, may also impart

surfactant-like properties. It is anticipated to have good solubility in polar organic solvents such

as alcohols, and moderate solubility in less polar solvents. Its solubility in water is expected to

be low.[4]

Synthesis of N-(hydroxymethyl)nonanamide
The synthesis of N-(hydroxymethyl)nonanamide can be achieved through the reaction of

nonanamide with formaldehyde. This is a general and well-established method for the

preparation of N-methylol amides.

Nonanamide

+

Formaldehyde

N-(hydroxymethyl)nonanamide

 Base catalyst 
 (e.g., K2CO3) 

 Solvent (e.g., Water/Alcohol) 
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Caption: Synthesis of N-(hydroxymethyl)nonanamide.

Experimental Protocol: Synthesis of N-
(hydroxymethyl)nonanamide
Materials:

Nonanamide

Formaldehyde (37% aqueous solution)

Potassium carbonate (K₂CO₃)

Ethanol

Distilled water

Diethyl ether

Magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

nonanamide (1 equivalent) in a minimal amount of ethanol.

Add an aqueous solution of formaldehyde (1.1 equivalents) to the flask.

Add a catalytic amount of potassium carbonate (e.g., 0.1 equivalents).
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Heat the reaction mixture to reflux and stir for 4-6 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and add distilled water and diethyl ether.

Separate the organic layer, and wash it sequentially with distilled water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude product.

The crude N-(hydroxymethyl)nonanamide can be purified by recrystallization or column

chromatography.

Chemical Reactivity and Stability
The chemical reactivity of N-(hydroxymethyl)nonanamide is primarily dictated by the N-

hydroxymethyl functional group.

Hydrolysis
Under acidic or basic conditions, N-(hydroxymethyl)nonanamide can undergo hydrolysis to

yield nonanamide and formaldehyde.[5][6] This reaction is typically accelerated by heat.[7][8]

N-(hydroxymethyl)nonanamide Nonanamide + Formaldehyde

 H+ or OH- 
 Heat 

Click to download full resolution via product page

Caption: Hydrolysis of N-(hydroxymethyl)nonanamide.

Thermal Stability
N-methylol amides can exhibit limited thermal stability and may decompose upon heating to

release formaldehyde.[9][10][11] The decomposition temperature will depend on the specific

structure of the molecule and the conditions.[12][13][14]
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Reactions of the Hydroxymethyl Group
The hydroxyl group can undergo typical reactions of primary alcohols, such as esterification

and etherification, allowing for further functionalization of the molecule.

Spectroscopic Characterization
While no specific spectra for N-(hydroxymethyl)nonanamide are publicly available, the

expected spectral characteristics can be predicted based on its structure and data from the

parent compound, nonanamide.[3]

¹H NMR Spectroscopy
The ¹H NMR spectrum of N-(hydroxymethyl)nonanamide is expected to show the following

key signals:

A triplet corresponding to the terminal methyl group of the nonanoyl chain (around 0.9 ppm).

A broad multiplet for the methylene groups of the alkyl chain (in the region of 1.2-1.6 ppm).

A triplet for the methylene group adjacent to the carbonyl group (around 2.2 ppm).

A doublet for the methylene group of the N-hydroxymethyl moiety (around 4.5-5.5 ppm),

which may show coupling to the amide proton.

A broad singlet for the amide proton (NH), the chemical shift of which will be concentration

and solvent dependent.

A broad singlet for the hydroxyl proton (OH), which is also dependent on concentration and

solvent.

The presence of restricted rotation around the amide bond could lead to the observation of

distinct signals for the protons of the hydroxymethyl group.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum is anticipated to display:

A signal for the terminal methyl carbon (around 14 ppm).
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A series of signals for the methylene carbons of the alkyl chain (in the range of 22-35 ppm).

A signal for the methylene carbon adjacent to the carbonyl group (around 36 ppm).

A signal for the N-hydroxymethyl carbon (in the region of 60-70 ppm).

A signal for the carbonyl carbon (around 175 ppm).

Infrared (IR) Spectroscopy
The IR spectrum of N-(hydroxymethyl)nonanamide should exhibit characteristic absorption

bands for the functional groups present:

O-H stretch: A broad band in the region of 3300-3500 cm⁻¹.

N-H stretch: A moderate band around 3300 cm⁻¹.

C-H stretch (aliphatic): Strong bands in the 2850-2960 cm⁻¹ region.

C=O stretch (amide I band): A strong absorption around 1640 cm⁻¹.

N-H bend (amide II band): A moderate band around 1550 cm⁻¹.

Mass Spectrometry
In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 187.

Fragmentation patterns would likely involve the loss of the hydroxymethyl group (-CH₂OH, 31

Da) and cleavage of the alkyl chain.

Safety and Handling
No specific safety data sheet (SDS) is available for N-(hydroxymethyl)nonanamide. However,

based on the general properties of amides and related compounds, it should be handled with

care in a well-ventilated laboratory, wearing appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Some N-hydroxy amides have been shown to

have toxicity.[15] Avoid inhalation of dust or vapors and contact with skin and eyes.
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N-(hydroxymethyl)nonanamide holds potential in several areas of research and

development:

Polymer Science: It can be used as a monomer or a crosslinking agent in the synthesis of

functional polymers and hydrogels.

Drug Delivery: Its amphiphilic nature could be exploited in the formulation of drug delivery

systems, such as micelles or nanoparticles, for the encapsulation of hydrophobic drugs.

Surfactants and Emulsifiers: The combination of a long alkyl chain and a polar headgroup

suggests potential applications as a surfactant or emulsifying agent.

Organic Synthesis: The reactive hydroxymethyl group makes it a useful intermediate for the

synthesis of more complex molecules.

Further research is needed to fully elucidate the experimental properties and potential

applications of this versatile molecule. The protocols and data presented in this guide provide a

solid foundation for researchers and scientists to begin their investigations into the properties

and utility of N-(hydroxymethyl)nonanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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